5-Formyl-2-methoxybenzyl acetate
Overview
Description
5-Formyl-2-methoxybenzyl acetate is a chemical compound with the molecular formula C11H12O4 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of this compound consists of 11 carbon atoms, 12 hydrogen atoms, and 4 oxygen atoms . The molecular weight of the compound is 208.21 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the available resources. The molecular weight is known to be 208.21 .Scientific Research Applications
Synthesis and Biological Evaluation
Antibacterial and Cytotoxic Activities : A study focused on the synthesis of p-methoxybenzyl-substituted and benzyl-substituted N-heterocyclic carbene (NHC) silver complexes demonstrated significant antibacterial activity against Gram-negative and Gram-positive bacteria. Moreover, these complexes exhibited cytotoxicity against the Caki-1 cell line, highlighting their potential in developing new antimicrobial and anticancer agents (Patil et al., 2010).
Antimicrobial and Enzyme Inhibition : Novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide were investigated for their lipase and α-glucosidase inhibition activities. These compounds showed promising anti-lipase and anti-α-glucosidase activities, suggesting their potential in therapeutic applications related to enzyme inhibition (Bekircan et al., 2015).
Anticancer Properties
- Anti-Tumor Activity : Research on 5-acetamido-1-(methoxybenzyl) isatin revealed its ability to inhibit tumor cell proliferation, migration, and angiogenesis, particularly in human leukemia cell lines and liver cancer cells. This study underlines the compound's promising role as a candidate for anti-tumor therapies (Zhang et al., 2019).
Synthetic Applications
- Protecting Group Strategies : The utility of (2-nitrophenyl)acetyl as a new, selectively removable hydroxyl protecting group was reported, offering advantages in synthetic chemistry for the protection of hydroxyl functions without affecting common protecting groups. This highlights the broader utility of methoxybenzyl derivatives in synthetic methodologies (Daragics & Fügedi, 2010).
Mechanism of Action
Future Directions
properties
IUPAC Name |
(5-formyl-2-methoxyphenyl)methyl acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4/c1-8(13)15-7-10-5-9(6-12)3-4-11(10)14-2/h3-6H,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEABBBBNPSHHGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1=C(C=CC(=C1)C=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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